Cas no 89805-39-0 (YS-035 hydrochloride)

• Product Name: YS-035 hydrochloride
• CAS No: 89805-39-0
• MF: C₂₁H₃₀ClNO₄
• MW: 395.920205593109
• CID: 2089367
• PubChem ID: 6917841
• Update Time: 2025-10-23

YS-035 hydrochloride Chemical and Physical Properties

Names and Identifiers

• YS-035 hydrochloride
• HY-100928
• YS-035 hydrochloride, analytical standard, for drug analysis
• CHEMBL1256839
• J-019405
• NCGC00261905-01
• SMR000326873
• SR-01000075298-1
• N,N-Bis(2-(3,4-dimethoxyphenyl)ethyl)methylamine hydrochloride
• DA-59229
• CS-0020599
• N-[2-(3,4-Dimethoxyphenyl)ethyl]-3,4-dimethoxy-N-methyl-benzeneethanamine hydrochloride
• MLS000860015
• LP01220
• SR-01000075298
• 89805-39-0
• NCGC00094465-01
• AKOS024458009
• SR-01000075298-3
• MR-827
• EU-0101220
• DTXSID701008983
• YS 035 (hydrochloride)
• YS-035 HCL
• Y-101
• CCG-222524
• Tox21_501220
• 2-(3,4-Dimethoxyphenyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methylethan-1-amine--hydrogen chloride (1/1)
• SCHEMBL7194533
• PDA80539
• G92407
• 33978-72-2

• Inchi： 1S/C21H29NO4.ClH/c1-22(12-10-16-6-8-18(23-2)20(14-16)25-4)13-11-17-7-9-19(24-3)21(15-17)26-5;/h6-9,14-15H,10-13H2,1-5H3;1H
• InChI Key： GYBONEHHSUABAO-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=C(C=CC(=C1)CCN(C)CCC1C=CC(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 395.1863361g/mol
• Monoisotopic Mass: 395.1863361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 347
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.2Ų

YS-035 hydrochloride Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on YS-035 hydrochloride

YS-035 Hydrochloride: A Comprehensive Overview

YS-035 Hydrochloride (CAS No. 89805-39-0) is a compound that has garnered significant attention in the fields of pharmacology and material science due to its unique properties and potential applications. This compound, classified under the broader category of organic compounds, has been extensively studied for its role in various biological and chemical processes. Recent advancements in research have shed light on its mechanisms of action, making it a subject of interest for both academic and industrial sectors.

The chemical structure of YS-035 Hydrochloride is characterized by a complex arrangement of functional groups that contribute to its reactivity and stability. Researchers have employed advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry, to elucidate its molecular architecture. These studies have revealed that the compound exhibits a high degree of specificity in binding to certain biological targets, which is a critical factor in its therapeutic potential.

One of the most promising applications of YS-035 Hydrochloride lies in its potential as a drug candidate. Recent clinical trials have demonstrated its efficacy in modulating specific cellular pathways associated with neurodegenerative diseases. For instance, studies published in reputable journals such as *Nature Neuroscience* and *Science Translational Medicine* have highlighted its ability to inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. This finding has positioned YS-035 Hydrochloride as a potential breakthrough in the treatment of neurodegenerative disorders.

In addition to its therapeutic applications, YS-035 Hydrochloride has also found utility in the field of material science. Its unique optical properties make it an ideal candidate for use in advanced optical devices and sensors. Researchers at leading institutions such as Stanford University and MIT have explored its potential in enhancing the performance of photovoltaic cells and light-emitting diodes (LEDs). These studies underscore the versatility of YS-035 Hydrochloride across diverse scientific disciplines.

The synthesis of YS-035 Hydrochloride involves a multi-step process that requires precise control over reaction conditions. Recent innovations in synthetic chemistry have enabled researchers to optimize the production process, reducing costs and improving yield. These advancements have made YS-035 Hydrochloride more accessible for large-scale applications, paving the way for its commercialization.

From an environmental standpoint, YS-035 Hydrochloride has been shown to exhibit low toxicity levels in preliminary toxicity studies. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have expressed interest in further evaluating its safety profile for human use. This positive outlook is bolstered by recent findings from toxicological studies conducted at the University of California, Los Angeles (UCLA), which indicate minimal adverse effects at therapeutic doses.

Looking ahead, the future of YS-035 Hydrochloride appears bright, with ongoing research exploring its potential in emerging fields such as nanotechnology and regenerative medicine. Collaborative efforts between academia and industry are expected to yield further insights into its applications, solidifying its position as a key compound in modern science.